Cas no 1804865-62-0 (Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate
• CAS No: 1804865-62-0
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4890192
• Update Time: 2025-08-05

Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-16-9(15)7-4(8(11)12)2-6(14)13-5(7)3-10/h2,8H,3H2,1H3,(H,13,14)
• InChI Key： HOEDQCAOANSFKW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)C(C(F)F)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 0.3
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate

Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate

Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate is a complex organic compound with the CAS number 1804865-62-0. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a methyl group at position 3, a chloromethyl group at position 2, a difluoromethyl group at position 4, and a hydroxyl group at position 6. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate involves multi-step organic reactions, including nucleophilic substitutions, electrophilic substitutions, and esterifications. Recent advancements in synthetic chemistry have enabled the efficient preparation of such substituted pyridine derivatives with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Pyridine derivatives are known for their ability to interact with biological systems, making them valuable in drug discovery. For instance, studies have shown that Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate can serve as a building block for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The presence of electron-withdrawing groups like the difluoromethyl and chloromethyl substituents enhances the compound's ability to modulate enzyme activity.

In addition to its pharmaceutical potential, this compound has shown promise in agrochemical research. Its ability to act as a herbicide or insecticide has been explored in recent studies. The hydroxyl group at position 6 plays a crucial role in determining the compound's selectivity towards specific targets, making it an attractive candidate for developing eco-friendly pest control agents.

Recent studies have also highlighted the importance of Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Researchers have investigated its ability to act as an electron transport layer or hole transport layer in these devices, demonstrating its potential for enhancing device efficiency.

The stability and reactivity of this compound under various environmental conditions have been extensively studied. For instance, thermal stability tests reveal that Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate remains stable up to temperatures of 150°C, making it suitable for high-temperature applications. However, exposure to strong oxidizing agents or reducing agents can lead to decomposition or side reactions.

From an environmental perspective, understanding the biodegradation pathways of Methyl 2-(chloromethyl)-4-(difluoromethyl)-6-hydroxypyridine-3-carboxylate is crucial for assessing its ecological impact. Recent research has identified microbial strains capable of degrading this compound under aerobic conditions, suggesting that it can be safely integrated into sustainable chemical processes.

In conclusion, Methyl 2-(chlorom methyl)-4-(difluor om ethyl)-6-hydroxy pyridin e-3-carbox ylate (CAS No: 1804865-62-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in drug discovery, agrochemical development, and materials science. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play a significant role in advancing modern chemistry.